BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of Octanal-d4

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Octanal-d4

cat. No.: B12371371

Octanal-d4: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Octanal-d4, a deuterated analog of octanal. This document is intended to serve
as a valuable resource for professionals in research and development who utilize stable
isotope-labeled compounds in their work. The information is presented to facilitate easy access
and comparison, with a focus on data-driven insights and practical methodologies.

Core Physical and Chemical Properties

While specific experimental data for the physical properties of Octanal-d4 are not readily
available in the literature, the properties of its non-deuterated counterpart, octanal, serve as a
reliable estimate. Deuterium substitution typically results in slight increases in boiling point,
melting point, and density.

Table 1: Physical and Chemical Properties of Octanal and Octanal-d4
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Property Octanal (Non-deuterated) Octanal-d4
Molecular Formula C8H160 C8H12D40[1]
Molecular Weight 128.21 g/mol [2][3] 132.26 g/mol [1]
CAS Number 124-13-0[1][2][3] 1335401-91-6 (labeled)[1]
Colorless to light yellow Liquid (solution in diethyl ether
Appearance -
liquid[4] or ethanol)[1]
Odor Strong, fruity, citrus-like[4] Not specified
N ) Not specified (expected to be
Boiling Point 171 °C[4] ) )
slightly higher than octanal)
] ] Not specified (expected to be
Melting Point 12-15 °CJ[4] ) ]
slightly higher than octanal)
. Not specified (expected to be
Density 0.821 g/cm?3 at 20 °C[5] ) )
slightly higher than octanal)
o ] Not specified (expected to be
Solubility in Water Slightly soluble[4] o
similar to octanal)
Purity Not applicable = 90%[1]

Synthesis and Chemical Reactivity

The synthesis of deuterated aldehydes, including Octanal-d4, can be achieved through various
established methods. One common approach involves the reduction of the corresponding
deuterated carboxylic acid or its ester derivative.

Octanal-d4, like its non-deuterated form, is an aldehyde and thus exhibits characteristic
reactivity. It can undergo oxidation to form the corresponding carboxylic acid, reduction to yield
the primary alcohol, and participate in various nucleophilic addition reactions at the carbonyl
carbon.

Experimental Protocols
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A specific, detailed experimental protocol for the synthesis or analysis of Octanal-d4 is not
readily available in published literature. However, a general methodology for the analysis of
aldehydes by Gas Chromatography-Mass Spectrometry (GC-MS) is provided below. This
protocol can be adapted for the analysis of Octanal-d4.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Aldehydes

Objective: To identify and quantify the presence of aldehydes in a sample.

Materials:

e Gas chromatograph coupled with a mass spectrometer (GC-MS)

o Capillary column suitable for volatile organic compounds (e.g., DB-5ms)

e Helium (carrier gas)

e Sample containing the aldehyde

o Appropriate solvent for sample dilution (e.g., dichloromethane)

o Syringe for sample injection

Methodology:

e Sample Preparation:

o Dissolve or dilute the sample in a suitable solvent to an appropriate concentration.

¢ GC-MS Instrument Setup:

o Injector: Set to a temperature of 250°C.

o Oven Program:

» [nitial temperature: 50°C, hold for 2 minutes.

» Ramp: Increase temperature at a rate of 10°C/minute to 280°C.
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s Hold: Maintain 280°C for 5 minutes.

o Carrier Gas: Helium at a constant flow rate of 1 mL/minute.
o Mass Spectrometer:
= |onization mode: Electron lonization (El) at 70 eV.
» Scan range: m/z 35-350.
e Injection:
o Inject 1 pL of the prepared sample into the GC injector.
o Data Acquisition and Analysis:
o Acquire the total ion chromatogram (TIC) and mass spectra.

o lIdentify the aldehyde peak based on its retention time and comparison of its mass
spectrum with a reference library or a known standard.

o For deuterated compounds like Octanal-d4, the mass spectrum will show a characteristic
shift in the molecular ion and fragment ions compared to the non-deuterated standard,
confirming the presence and isotopic enrichment.

Visualizations
Experimental Workflow: GC-MS Analysis of Octanal-d4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Physical and chemical properties of Octanal-d4].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12371371#physical-and-chemical-properties-of-
octanal-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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